Cas no 1339473-72-1 (3-bromo-N-(1H-imidazol-2-yl)methyl-4-methylaniline)

• Product Name: 3-bromo-N-(1H-imidazol-2-yl)methyl-4-methylaniline
• CAS No: 1339473-72-1
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5159046
• PubChem ID: 63333589
• Update Time: 2025-06-22

3-bromo-N-(1H-imidazol-2-yl)methyl-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(1H-imidazol-2-ylmethyl)-4-methylaniline
• 3-bromo-N-[(1H-imidazol-2-yl)methyl]-4-methylaniline
• n-((1h-Imidazol-2-yl)methyl)-3-bromo-4-methylaniline
• 1H-Imidazole-2-methanamine, N-(3-bromo-4-methylphenyl)-
• 3-bromo-N-(1H-imidazol-2-yl)methyl-4-methylaniline

• Inchi： 1S/C11H12BrN3/c1-8-2-3-9(6-10(8)12)15-7-11-13-4-5-14-11/h2-6,15H,7H2,1H3,(H,13,14)
• InChI Key： USUSTQXQAKIFKV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)NCC1=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 2.6
• Topological Polar Surface Area: 40.7

Additional information on 3-bromo-N-(1H-imidazol-2-yl)methyl-4-methylaniline

Professional Introduction to Compound with CAS No. 1339473-72-1 and Product Name: 3-bromo-N-(1H-imidazol-2-yl)methyl-4-methylaniline

The compound with CAS No. 1339473-72-1 and the product name 3-bromo-N-(1H-imidazol-2-yl)methyl-4-methylaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure, featuring a brominated aniline core linked to an imidazole moiety, positions it as a versatile intermediate for synthesizing novel bioactive molecules.

In recent years, the development of small-molecule inhibitors targeting specific biological pathways has been a cornerstone of therapeutic innovation. The 3-bromo-N-(1H-imidazol-2-yl)methyl-4-methylaniline compound exemplifies this trend by incorporating functional groups that enhance binding affinity and selectivity. Specifically, the bromine substituent at the para position of the aniline ring improves interactions with aromatic pockets in protein targets, while the imidazole ring provides a hydrogen bonding network essential for molecular recognition.

Recent studies have highlighted the importance of imidazole derivatives in drug design, particularly for their role as scaffolds in kinase inhibitors and other enzyme-targeting agents. The 1H-imidazol-2-ylmethyl group in this compound serves as a key pharmacophore, enabling interactions with both polar and non-polar regions of biological targets. This dual functionality has been exploited in the design of compounds that exhibit potent activity against diseases such as cancer and inflammatory disorders.

The 4-methylaniline component further refines the compound's pharmacological profile by introducing a methyl group that modulates electronic properties and solubility. This modification is critical for optimizing pharmacokinetic parameters, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. Such considerations are essential for advancing candidates from lead compounds to viable drug candidates.

Advances in computational chemistry have enabled more efficient screening of molecular libraries for drug-like properties. The structural features of 3-bromo-N-(1H-imidazol-2-yl)methyl-4-methylaniline make it an attractive candidate for virtual screening campaigns targeting protein kinases, which are key regulators of cellular processes and are frequently implicated in disease pathogenesis. High-throughput virtual screening (HTVS) combined with molecular docking simulations has identified this compound as a promising scaffold for further optimization.

In vitro studies have begun to elucidate the mechanism of action of related analogs, providing insights into their potential therapeutic applications. For instance, derivatives bearing similar imidazole-aniline motifs have demonstrated inhibitory activity against tyrosine kinases, which are overexpressed in many cancers. The bromine atom's presence is particularly noteworthy, as it enhances binding interactions with tyrosine residues in kinase active sites.

The synthesis of 3-bromo-N-(1H-imidazol-2-yl)methyl-4-methylaniline involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of an aniline precursor followed by nucleophilic substitution with an imidazole derivative. These reactions are facilitated by transition metal catalysts that improve yield and selectivity, aligning with green chemistry principles aimed at reducing waste and energy consumption.

Future directions in research may explore derivatization strategies to enhance potency and selectivity further. For example, replacing the methyl group on the aniline ring with more electron-withdrawing substituents could strengthen interactions with biological targets without compromising solubility. Additionally, exploring different heterocyclic moieties beyond imidazole may uncover novel pharmacophores with distinct biological activities.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like 3-bromo-N-(1H-imidazol-2-yl)methyl-4-methylaniline. These models predict binding affinities and ADME properties based on structural features, allowing researchers to prioritize compounds for experimental validation efficiently. Such computational tools are indispensable in modern medicinal chemistry research.

The potential therapeutic applications of this compound are broadening as new research emerges. Beyond cancer therapy, it shows promise in treating inflammatory diseases by modulating pathways involving protein kinases and transcription factors. Preclinical studies are underway to evaluate its efficacy and safety profiles in animal models before human trials can commence.

In conclusion, 3-bromo-N-(1H-imidazol-2-yl)methyl-4-methylaniline (CAS No. 1339473-72-1) represents a significant contribution to pharmaceutical chemistry due to its innovative structure and potential biological activity. Its development underscores the importance of interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological testing to advance therapeutic innovation effectively.